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Compound of Interest

Compound Name: Codeine phosphate sesquihydrate

Cat. No.: B1624039

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the
guantification of codeine phosphate sesquihydrate, a widely used opioid analgesic. The
information presented is collated from validated methodologies to assist laboratories in
selecting the most appropriate technique for their specific needs, considering factors such as
accuracy, precision, and the complexity of the sample matrix. While direct inter-laboratory
comparison studies were not publicly available, this guide serves as a surrogate by presenting
independently validated performance data for common analytical techniques.

Quantitative Data Summary

The following tables summarize the performance characteristics of High-Performance Liquid
Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography (UHPLC), and UV-
Vis Spectrophotometry for the quantification of codeine phosphate.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods
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Parameter Method 1 Method 2 Method 3

1% o-phosphoric acid

in Acetonitrile:Buffer Ethanol:0.4%
Mobile Phase water:acetonitrile:met solution (pH 2.5) ammonium acetate

hanol (78:10:12), pH (15:85) (840:160)

3.0

_ EC 150/4.6 nucleodur
Column Phenomenex C18 LiChrospher® RP-18
100-5

Flow Rate 1 mL/min 1.0 ml/min 1.5 ml/min
Detection (UV) 254 nm 210 nm 254 nm
Retention Time ~3.47 min Not Specified ~5.56 min
Linearity Range Not Specified 6-60 pg/ml Not Specified
Accuracy (% N B

Not Specified 99.33-100.3% Not Specified
Recovery)
Precision (RSD%) Not Specified Not Specified <1%
LOD Not Specified Not Specified Not Specified
LOQ Not Specified Not Specified Not Specified

Table 2: Ultra-High-Performance Liquid Chromatography (UHPLC) Method
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Parameter Method Details

Mobile Phase Gradient of component A and acetonitrile
Column Waters Acquity, BEH, C18, 2.1x100 mm, 1.7 pm
Flow Rate 0.3 mL/min

Detection (UV) 245 nm

Linearity Validated as per ICH guidelines

Accuracy Validated as per ICH guidelines

Precision Validated as per ICH guidelines

LOD Validated as per ICH guidelines

LOQ Validated as per ICH guidelines

Table 3: UV-Vis Spectrophotometry Methods

Parameter Method 1 Method 2

Solvent 0.1 M NaOH 0.5N H2504

Amax 284 nm 284 nm

Linearity Range 118107 ~9.06 x 107 25 - 175ug/ml
mol/L

Regression Coefficient (r2) Not Specified 0.999

LOD Not Specified 3.55ug/ml

LOQ Not Specified 10.75ug/ml

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)
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Method 1: Simultaneous Estimation with Chlorpheniramine Maleate This method is designed
for the simultaneous estimation of codeine phosphate and chlorpheniramine maleate in liquid
dosage forms.[1]

System: Shimadzu HPLC system.

e Column: Phenomenex C18 (250 x 4.6 mm, 5 pum).[1]

» Mobile Phase: A mixture of 1% ortho-phosphoric acid in water, acetonitrile, and methanol in a
ratio of 78:10:12 (v/v/v), with the pH adjusted to 3.0.[1]

e Elution: Isocratic.[1]

e Flow Rate: 1 mL/min.[1]

e Injection Volume: 20 pL.[1]

e Column Temperature: 23°C.[1]

o Detection: UV detector at 254 nm.[1]

» Validation: The method was validated for linearity, robustness, precision, accuracy, limit of
detection (LOD), and limit of quantification (LOQ).[1]

Method 2: Simultaneous Estimation with Paracetamol This method is suitable for the
determination of Paracetamol and Codeine phosphate in tablet formulations.[2]

Column: LiChrospher® RP-18.[2]

Mobile Phase: A mixture of Acetonitrile and a Buffer solution (pH=2.5) in a ratio of 15:85
(VIv).[2]

Elution: Isocratic.[2]

Flow Rate: 1.0 ml/min.[2]

Detection: UV detector at 210 nm.[2]
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» Validation: The method was validated for linearity, accuracy, precision, limit of detection, and
limit of quantification.[2] The percentage recovery for Codeine phosphate was found to be in
the range of 99.33-100.3%.[2]

Method 3: Simultaneous Estimation with Pseudoephedrine HCI and Triprolidine HCI This rapid
HPLC method is designed for the simultaneous assay of pseudoephedrine HCI, codeine
phosphate, and triprolidine HCI in syrup.[3]

System: Shimadzu HPLC system.[3]

e Column: EC 150/4.6 nucleodur 100-5.[3]

o Mobile Phase: A mixture of ethanol and 0.4% ammonium acetate solution (840:160 v/v).[3]
e Elution: Isocratic.[3]

e Flow Rate: 1.5 ml/min.[3]

o Detection: UV detector at 254 nm.[3]

» Validation: The method was validated for linearity, accuracy, precision, and robustness, with
a reported RSD of 0.446% for codeine phosphate, indicating high precision.[3]

Ultra-High-Performance Liquid Chromatography
(UHPLC)

Method for Separation from Impurities This UHPLC method was developed for the separation
and determination of codeine phosphate hemihydrate and its impurities in a bilayer tablet
dosage form.[4][5]

System: Waters Acquity UHPLC® TUV and PDA systems.[4][5]

Column: Waters Acquity, BEH, C18, 2.1x100 mm, 1.7 pum patrticle size.[4][5]

Mobile Phase: A gradient mixture of component A and acetonitrile.[4][5]

Flow Rate: 0.3 mL/min.[4][5]
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e Injection Volume: 5 pL.[4][5]
e Column Temperature: 25°C.[4][5]

e Detection: TUV (Tunable UV Detector) and PDA (Photodiode Array Detector) at 245 nm.[4]
[5]

» Validation: The method was validated according to ICH guidelines for precision, accuracy,
linearity, LOD, LOQ, and robustness.[4][5]

UV-Vis Spectrophotometry

Method 1: Quantification in Tablets A simple method for the detection of codeine as a single
compound in tablets.[6]

o Sample Preparation: Tablets are ground, and the drug is dissolved in 0.1 M NaOH.[6]
o Measurement: The absorbance of the solution is measured at a wavelength of 284 nm.[6][7]

 Validation: An uncertainty estimation for this method has been studied, which is a crucial part
of method validation.[8][9]

Method 2: Simultaneous Estimation with Chlorpheniramine Maleate A spectrophotometric
method for the simultaneous estimation of Codeine Phosphate and Chlorpheniramine Maleate
in syrup.[10]

o Methodology: This method involves solving simultaneous equations.[10]
e Solvent: 0.5N H2S04.[10]
e Absorbance Maxima: Codeine phosphate has an absorbance maximum at 284nm.[10]

» Validation: The proposed method was validated for Linearity and Range, Accuracy,
Precision, Limit of Detection, and Limit of Quantitation.[10] Beer's Law was obeyed in the
concentration range of 25 - 175ug/ml for codeine phosphate.[10]

Visualizations
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Experimental Workflow: Inter-Laboratory Comparison
(Conceptual)

This diagram outlines a conceptual workflow for a formal inter-laboratory comparison study.

Central Laboratory Prepares & Distributes Homogenized Samples

l

Participating Laboratories Receive Samples & Protocols

l

Laboratories Perform Quantification using Assigned Method (e.g., HPLC, UV-Vis)

l

Data Submission to Central Coordinator

Statistical Analysis of Results (e.g., z-scores, reproducibility)

Issuance of Performance Report & Comparison Guide

Click to download full resolution via product page

Caption: Conceptual workflow for an inter-laboratory comparison study.

Logical Relationships: Method Validation Parameters

This diagram illustrates the key parameters assessed during the validation of an analytical
method.
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Caption: Key parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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